2-[1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-[1-(2,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C22H21N5O2/c1-14-8-9-19(16(3)10-14)27-21-17(11-24-27)22(29)26(13-23-21)12-20(28)25-18-7-5-4-6-15(18)2/h4-11,13H,12H2,1-3H3,(H,25,28)
• InChI Key: YFIKAHRULDWRJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=CC=CC=C4C)C
• Molecular Formula: C22H21N5O2
• Molecular Weight: 387.4 g/mol
• CAS No.: 894998-60-8

Description

This compound is a pyrazolo[3,4-d]pyrimidine derivative featuring a 2,4-dimethylphenyl group at position 1 and an N-(2-methylphenyl)acetamide moiety at position 3. Pyrazolo[3,4-d]pyrimidines are heterocyclic scaffolds known for their kinase inhibitory activity, often explored in anticancer and anti-inflammatory drug development .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-methylphenyl)acetamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the condensation of 2,4-dimethylphenylhydrazine with ethyl acetoacetate to form the corresponding pyrazolone intermediate. This intermediate is then cyclized with formamide to yield the pyrazolo[3,4-d]pyrimidine core. Subsequent acylation with 2-methylphenylacetyl chloride under basic conditions results in the formation of the final product.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This can include the use of more efficient catalysts, solvents, and reaction conditions. Additionally, large-scale production may require the development of continuous flow processes to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

2-[1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-methylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the acetamide moiety.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with new functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor, particularly cyclin-dependent kinase 2 (CDK2) inhibitors.

Medicine: Explored for its anticancer properties, showing cytotoxic activity against various cancer cell lines.

Industry: Potential use in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The compound exerts its effects primarily through the inhibition of cyclin-dependent kinase 2 (CDK2), a key enzyme involved in cell cycle regulation . By binding to the active site of CDK2, the compound prevents the phosphorylation of target proteins, leading to cell cycle arrest and apoptosis in cancer cells. This mechanism makes it a promising candidate for anticancer therapy.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural and functional differences between the target compound and its analogs:

Compound Name / ID	Core Structure	Key Substituents	Potential Implications	Source
Target Compound	Pyrazolo[3,4-d]pyrimidine	1-(2,4-Dimethylphenyl), 5-[N-(2-methylphenyl)acetamide]	Optimized lipophilicity and metabolic stability; potential kinase inhibition.
2-[1-(4-Fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-methoxyphenyl)acetamide	Pyrazolo[3,4-d]pyrimidine	1-(4-Fluorophenyl), 5-[N-(2-methoxyphenyl)acetamide]	Increased polarity (fluorine, methoxy); possible enhanced solubility but reduced CNS penetration.
N-Benzyl-2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide	Pyrazolo[3,4-d]pyrimidine	1-(4-Fluorophenyl), 5-[N-benzyl acetamide]	High lipophilicity (benzyl group); risk of rapid CYP-mediated metabolism.
2-(2,4-Dichlorophenoxy)-N-{2-[5-(4-methylbenzyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}acetamide	Pyrazolo[3,4-d]pyrimidine	1-(4-Methylbenzyl), 2-(2,4-dichlorophenoxy)ethyl acetamide	Bulky substituents may hinder target binding; chlorine atoms could enhance toxicity.
2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide	Pyrazole (simpler core)	1-(4-Chlorophenyl), 3-cyano, 5-[2-chloroacetamide]	Limited kinase affinity due to pyrazole core; potential use as synthetic intermediate.

Key Findings:

Substituent Effects on Bioactivity: Electron-Withdrawing Groups (e.g., fluorine): Compounds with 4-fluorophenyl groups (e.g., ) exhibit higher polarity and may favor interactions with polar kinase domains. However, they may suffer from reduced blood-brain barrier penetration compared to the target compound’s dimethylphenyl group . Methoxy vs. The target’s methyl groups offer a balance between lipophilicity and oxidative stability .

The target compound’s streamlined structure avoids this issue . N-Benzyl derivatives (e.g., ) show higher logP values (>3.5 predicted), suggesting superior membrane permeability but increased risk of hepatotoxicity .

Synthetic Accessibility :

• Chloroacetamide intermediates (e.g., ) are commonly used in coupling reactions to install the acetamide side chain. The target compound’s synthesis likely follows similar protocols but requires regioselective substitution to position the 2,4-dimethylphenyl group .

Biological Activity

The compound 2-[1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-methylphenyl)acetamide belongs to a class of pyrazolo[3,4-d]pyrimidine derivatives, which have gained attention for their diverse biological activities, particularly in cancer therapy. This article reviews the biological activity of this compound through synthesis, evaluation of its pharmacological properties, and potential therapeutic applications.

Chemical Structure and Synthesis

The compound features a pyrazolo[3,4-d]pyrimidine core linked to an acetamide moiety. The synthesis typically involves multi-step organic reactions that facilitate the formation of the pyrazole ring and subsequent modifications to enhance biological activity. Recent studies have demonstrated that structural variations in this scaffold can significantly impact its pharmacological properties.

Antitumor Activity

Numerous studies have highlighted the antitumor potential of pyrazolo[3,4-d]pyrimidine derivatives. For instance:

• In Vitro Studies : A series of pyrazolo[3,4-d]pyrimidine derivatives were evaluated against various cancer cell lines. One study reported that a related derivative exhibited an IC50 value of 23 μM against the MCF7 breast cancer cell line, indicating moderate antitumor activity compared to doxorubicin .
• Mechanism of Action : The anticancer effects are primarily attributed to the inhibition of cyclin-dependent kinases (CDKs) and epidermal growth factor receptors (EGFR), which are crucial for cell cycle regulation and proliferation in cancer cells .

Other Biological Activities

Beyond antitumor effects, pyrazolo[3,4-d]pyrimidines have shown a range of biological activities:

• Antimicrobial Properties : Some derivatives exhibit antibacterial and antifungal activities due to their ability to disrupt microbial cell functions .
• Anti-inflammatory Effects : Compounds within this class have been reported to inhibit cyclooxygenase enzymes (COX-1 and COX-2), demonstrating potential as anti-inflammatory agents .

Case Studies and Research Findings

Several research findings underscore the biological significance of this compound:

• Anticancer Efficacy : In a recent study evaluating multiple pyrazolo[3,4-d]pyrimidine derivatives, one compound demonstrated a broad spectrum of anticancer activity with selectivity ratios indicating high efficacy against leukemia cells while sparing normal cells .
• Molecular Docking Studies : Computational studies reveal that these compounds can effectively bind to target proteins involved in cancer progression. For example, docking studies indicated favorable interactions between synthesized derivatives and EGFR-TK, suggesting potential as targeted therapies in cancer treatment .
• Pharmacokinetics and Toxicity : Evaluations of pharmacokinetic profiles indicate that some derivatives possess suitable bioavailability and low toxicity profiles in preliminary tests, making them promising candidates for further development as therapeutic agents .

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antitumor	IC50 = 23 μM against MCF7
Antibacterial	Effective against various strains
Anti-inflammatory	Inhibition of COX enzymes
Molecular Binding	Strong interactions with EGFR-TK